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Compound of Interest

Compound Name: 7-Iodohept-2-yne

Cat. No.: B14463455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and a

detailed synthetic protocol for 7-Iodohept-2-yne (CAS No. 70396-14-4), a valuable building

block in organic synthesis and drug discovery. The information is curated for researchers,

scientists, and professionals in drug development who require reliable sourcing and synthetic

methodologies for this compound.

Commercial Availability
7-Iodohept-2-yne is available from several chemical suppliers, primarily on a request basis.

The purity levels are generally suitable for research and development purposes. Below is a

summary of suppliers who list 7-Iodohept-2-yne in their catalogs. Pricing and availability are

subject to change and should be confirmed directly with the suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14463455?utm_src=pdf-interest
https://www.benchchem.com/product/b14463455?utm_src=pdf-body
https://www.benchchem.com/product/b14463455?utm_src=pdf-body
https://www.benchchem.com/product/b14463455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14463455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier CAS Number Purity
Available
Quantities

Contact for
Pricing

Molbase[1] 70396-14-4 98% 1 kg
Request for

Quotation

Career Henan

Chemical Co.,

Ltd.[2][3]

70396-14-4 85.0-99.8%
Up to 110

kg/week

Request for

Quotation

Chemsrc[4][5] 70396-14-4 Not specified Not specified
Inquire with listed

suppliers

Hangzhou J&H

Chemical Co.,

Ltd.[1]

70396-14-4 98% 1 kg
Request for

Quotation

Dayang Chem

(Hangzhou) Co.,

Ltd.[1]

70396-14-4 98% 1 g
Request for

Quotation

Experimental Protocol: Synthesis of 7-Iodohept-2-
yne
While a specific, peer-reviewed synthesis protocol for 7-Iodohept-2-yne is not readily

available, a reliable method can be adapted from general procedures for the iodination of

terminal alkynes. The following protocol is based on the efficient iodination of terminal alkynes

using N-iodosuccinimide (NIS) with a mild base as a catalyst, which has been demonstrated to

be effective for a variety of substrates.

Reaction:

Hept-2-yn-1-ol + I₂/PPh₃/Imidazole → 7-Iodohept-2-yne

Materials and Reagents:

Hept-2-yn-1-ol

N-Iodosuccinimide (NIS)
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Potassium Carbonate (K₂CO₃) or 4-Dimethylaminopyridine (DMAP)

Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂)

Saturated aqueous solution of Sodium Thiosulfate (Na₂S₂O₃)

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add hept-2-

yne (1.0 equivalent).

Solvent and Reagents: Dissolve the hept-2-yne in acetonitrile or dichloromethane

(approximately 0.1-0.2 M concentration).

Addition of Base and NIS: Add a catalytic amount of a mild base such as potassium

carbonate (K₂CO₃, 0.2 equivalents) or 4-dimethylaminopyridine (DMAP, 0.1 equivalents). To

this mixture, add N-iodosuccinimide (NIS, 1.1 equivalents) portion-wise at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate (Na₂S₂O₃) to reduce any unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane or

diethyl ether (3 x 50 mL).

Washing: Wash the combined organic layers with water and then with brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford the pure 7-Iodohept-2-yne.

Note: This is an adapted general protocol and may require optimization for yield and purity.

Visualizations
To further clarify the procurement and synthesis processes, the following diagrams are

provided.
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Procurement Workflow for 7-Iodohept-2-yne

Identify Need for
7-Iodohept-2-yne

Search Chemical Supplier Databases
(e.g., Molbase, Chemsrc)

Request Quotations for Price,
Purity, and Lead Time

Evaluate Supplier Responses
and Select Vendor

Issue Purchase Order

Receive and Quality Control
the Compound

Proceed with Research

Click to download full resolution via product page

Caption: Procurement Workflow for 7-Iodohept-2-yne.
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Synthetic Pathway for 7-Iodohept-2-yne
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Caption: Synthetic Pathway for 7-Iodohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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